Cas no 1261441-02-4 (2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol)

• Product Name: 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol
• CAS No: 1261441-02-4
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923926
• Update Time: 2025-06-10

2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

• Inchi： 1S/C13H9F4NO/c14-12-11(5-4-10(7-19)18-12)8-2-1-3-9(6-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： CAVBPAMJLICTJG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(CO)N=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol

Introduction to 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261441-02-4)

2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol, identified by its Chemical Abstracts Service (CAS) number 1261441-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of fluorine and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol make it particularly interesting for medicinal chemists and material scientists. The fluorine atom at the 2-position of the pyridine ring can enhance metabolic stability and binding affinity, while the trifluoromethyl group at the 3-position of the phenyl ring contributes to lipophilicity and selective interaction with biological targets. Additionally, the methanol moiety at the 6-position provides a hydrophilic extension that can modulate solubility and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol has been explored as a key intermediate in synthesizing compounds with potential applications in oncology, immunology, and neurology. For instance, its structural motif has been incorporated into molecules designed to interact with protein kinases, which are critical enzymes in many disease pathways. The fluorinated pyridine core is particularly favored for its ability to mimic hydrogen bonding interactions while maintaining robust binding affinities.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its scaffold to develop derivatives with enhanced efficacy and reduced toxicity. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing lipophilicity without compromising selectivity. This balance is crucial for achieving therapeutic effects while minimizing off-target effects. Furthermore, the fluorine substituent can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

Recent studies have highlighted the potential of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol in developing next-generation antiviral agents. The compound’s ability to disrupt viral replication machinery by inhibiting key enzymes has been demonstrated in preclinical models. Its structural features allow it to penetrate cellular membranes effectively, ensuring adequate intracellular concentrations for therapeutic action. This makes it an attractive candidate for treating emerging infectious diseases where rapid intervention is critical.

The agrochemical sector has also benefited from the exploration of this compound. Derivatives of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol have shown promise as potent herbicides and fungicides due to their ability to interfere with plant growth regulators and pathogen metabolism. The fluorinated pyridine core enhances bioavailability and persistence in the environment, ensuring prolonged efficacy. However, careful consideration must be given to environmental impact to ensure sustainable agricultural practices.

The synthesis of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex molecular framework efficiently. The presence of sensitive functional groups necessitates optimized conditions to avoid side reactions and ensure high yields.

In conclusion,2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261441-02-4) represents a significant advancement in the development of bioactive molecules for pharmaceutical and agrochemical applications. Its unique structural features offer a versatile platform for designing compounds with tailored properties that address unmet medical needs. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.